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Compound of Interest

Compound Name: 1,2-Dibromo-1-chloroethane

Cat. No.: B1216575

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe Handling
and Disposal

Navigating the complexities of laboratory safety is paramount, especially when working with
potentially hazardous chemicals like 1,2-Dibromo-1-chloroethane. This guide provides
immediate, essential safety protocols and logistical plans to ensure the well-being of laboratory
personnel and environmental integrity. By adhering to these procedural steps, you can
confidently manage this chemical from acquisition to disposal, reinforcing a culture of safety
and responsibility in your research endeavors.

Personal Protective Equipment (PPE)

When handling 1,2-Dibromo-1-chloroethane, a comprehensive PPE strategy is your first line
of defense. The following table summarizes the required PPE, offering a quick reference for
ensuring complete protection.
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PPE Category

Specification

Rationale

Eye Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US)
standards. A face shield should
be worn in addition to goggles

when there is a splash hazard.

Protects against splashes and
vapors that can cause serious

eye irritation or damage.

Hand Protection

Viton® or Butyl rubber gloves
are recommended for
prolonged contact. For
incidental splash contact,
nitrile gloves may be used, but
they should be changed
immediately upon

contamination.

1,2-Dibromo-1-chloroethane is
a halogenated hydrocarbon,
which can readily penetrate
many common glove materials.
Viton® and Butyl rubber offer
superior resistance to this

class of chemicals.[1][2][3]

Respiratory Protection

A NIOSH-approved full-face
respirator with organic vapor
cartridges is required if
exposure limits are exceeded
or if working in a poorly

ventilated area.[4][5]

Protects against the inhalation
of toxic vapors. The use of a
respirator must be in
accordance with a
comprehensive respiratory

protection program.

Protective Clothing

Alab coat is mandatory. For
operations with a higher risk of
splashes or exposure,
impervious and flame-resistant

clothing should be worn.[4]

Prevents skin contact with the
chemical. Contaminated
clothing must be removed
immediately and

decontaminated before reuse.

Glove Selection Guidance:

The selection of appropriate gloves is critical. While nitrile gloves are common in laboratory

settings, they offer limited protection against halogenated hydrocarbons and are suitable only

for brief, incidental contact.[6] For any task involving more than accidental splashes, gloves

with a higher chemical resistance are necessary.
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Breakthrough Time for
Glove Material Halogenated Recommended Use
Hydrocarbons

Recommended for prolonged

or immersive contact with 1,2-

Viton® Excellent (> 8 hours) ]
Dibromo-1-chloroethane.[1][2]
[718]
A suitable alternative to Viton®

Butyl Rubber Excellent (> 8 hours) ) ) )
for handling this chemical.[1][3]
For incidental splash

Nitril Poor to Fair (< 15 minutes for protection only. Must be

itrile
splash) replaced immediately upon

contact with the chemical.[6]
Offers poor resistance to

Natural Rubber (Latex) Not Recommended
halogenated hydrocarbons.
May provide limited protection,

Neoprene Fair but Viton® or Butyl rubber are

preferred.[8]

Note: Breakthrough times are general guidelines and can be affected by factors such as glove
thickness, chemical concentration, and temperature. Always consult the glove manufacturer's
specific chemical resistance data.

Occupational Exposure Limits

While specific occupational exposure limits (OELS) for 1,2-Dibromo-1-chloroethane are not
readily available, the limits for the closely related and well-studied compound, 1,2-
Dibromoethane (Ethylene Dibromide), can be used as a conservative reference.
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Organization

Exposure Limit

Notes

OSHA (PEL)

20 ppm (8-hour TWA)

Permissible Exposure Limit.[9]

30 ppm (Ceiling)

Should not be exceeded at any
time.[9]

50 ppm (5-minute peak in any
3 hours)

NIOSH (REL)

0.045 ppm (8-hour TWA)

Recommended Exposure
Limit.[9]

0.13 ppm (15-minute Ceiling)

[9]

ACGIH (TLV)

No TLV assigned. Classified as
A3: Confirmed Animal
Carcinogen with Unknown
Relevance to Humans for
Ethylene Dibromide.[10]

Threshold Limit Value. The A3
classification underscores the

need to minimize exposure.

TWA = Time-Weighted Average; PEL = Permissible Exposure Limit; REL = Recommended

Exposure Limit; TLV = Threshold Limit Value.

Experimental Protocols: Handling and Disposal

Workflow

Adherence to a strict, methodical workflow is essential for the safe handling and disposal of

1,2-Dibromo-1-chloroethane.

Handling Protocol:

o Preparation: Before handling, ensure that a chemical fume hood is operational and that all

necessary PPE is readily available and has been inspected for integrity.

¢ Weighing and Dispensing: Conduct all weighing and dispensing of 1,2-Dibromo-1-

chloroethane within a certified chemical fume hood to minimize inhalation exposure.
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» Experimental Use: Keep containers of 1,2-Dibromo-1-chloroethane tightly sealed when not
in use. Perform all experimental procedures involving this chemical within a fume hood.

o Decontamination: After handling, decontaminate all surfaces and equipment that may have
come into contact with the chemical.

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.
Disposal Protocol:

o Waste Segregation: 1,2-Dibromo-1-chloroethane is a halogenated organic compound. It
must be disposed of in a designated "Halogenated Organic Waste" container.[11] Do not mix
with non-halogenated waste, as this significantly increases disposal costs and complexity.
[12]

» Container Selection: Use a chemically compatible waste container, preferably glass or a
high-density polyethylene (HDPE) container that is known to be resistant to halogenated
hydrocarbons.[13][14][15] Do not use metal containers, as halogenated solvents can
degrade and form acidic byproducts that corrode metal.

o Labeling: Clearly label the waste container with "Halogenated Organic Waste" and list all
constituents, including 1,2-Dibromo-1-chloroethane, and their approximate concentrations.
[16]

o Storage: Store the waste container in a designated and properly ventilated satellite
accumulation area, away from incompatible materials. Keep the container sealed when not
in use.[16][17]

o Pickup: When the container is nearly full, arrange for its collection by your institution's
Environmental Health and Safety (EHS) department for final disposal via incineration at a
licensed facility.[5]

First Aid Procedures

In the event of an exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Measures

Move the affected person to fresh air

immediately. If breathing is difficult, administer
Inhalation oxygen. If breathing has stopped, provide

artificial respiration. Seek immediate medical

attention.

Immediately remove all contaminated clothing.
Wash the affected skin area with copious

Skin Contact amounts of soap and water for at least 15
minutes. Seek medical attention if irritation

persists.

Immediately flush the eyes with plenty of water

for at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.

Workflow for Handling and Disposal of 1,2-Dibromo-
1-chloroethane

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1216575?utm_src=pdf-body
https://www.benchchem.com/product/b1216575?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Workflow for Handling and Disposal of 1,2-Dibromo-1-chloroethane

Handling Protocol

Preparation: Don PPE and verify fume hood function

;

Dispense in fume hood

l

Experimental use in fume hood

Generate Waste

Disposal Protocol

Decontaminate surfaces and equipment Segregate as Halogenated Organic Waste
Wash hands after removing gloves Use compatible, labeled container (glass or HDPE)

l

Store in designated satellite accumulation area

l

Arrange for EHS pickup
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Caption: This diagram outlines the procedural workflow for the safe handling and disposal of
1,2-Dibromo-1-chloroethane in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-1-2-dibromo-1-chloroethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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